prop-2-enyl (3S,3'S,4'R,6'S,8'R,8'aR)-6'-[4-[2-[(3S,6R,7S,8aS)-6-(4-hydroxyphenyl)-3-(2-methylpropyl)-1,4-dioxo-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-7-carbonyl]oxyethoxy]phenyl]-1',2-dioxo-3',4'-diphenylspiro[1H-indole-3,7'-4,6,8,8a-tetrahydro-3H-pyrrolo[2,1-c][1,4]oxazine]-8'-carboxylate

• Molecular Formula: C56H54N4O11
• Molecular Weight: 959 g/mol
• IUPAC Name: prop-2-enyl (3S,3'S,4'R,6'S,8'R,8'aR)-6'-[4-[2-[(3S,6R,7S,8aS)-6-(4-hydroxyphenyl)-3-(2-methylpropyl)-1,4-dioxo-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-7-carbonyl]oxyethoxy]phenyl]-1',2-dioxo-3',4'-diphenylspiro[1H-indole-3,7'-4,6,8,8a-tetrahydro-3H-pyrrolo[2,1-c][1,4]oxazine]-8'-carboxylate
• InChI: InChI=1S/C56H54N4O11/c1-4-27-69-53(65)44-47-54(66)71-48(35-15-9-6-10-16-35)46(33-13-7-5-8-14-33)60(47)49(56(44)40-17-11-12-18-41(40)58-55(56)67)36-21-25-38(26-22-36)68-28-29-70-52(64)39-31-43-50(62)57-42(30-32(2)3)51(63)59(43)45(39)34-19-23-37(61)24-20-34/h4-26,32,39,42-49,61H,1,27-31H2,2-3H3,(H,57,62)(H,58,67)/t39-,42-,43-,44+,45-,46+,47+,48-,49-,56+/m0/s1
• InChI Key: RPKCAYXMKKKHRF-QNUKHDGTSA-N
• Isomeric SMILES: CC(C)C[C@H]1C(=O)N2[C@@H](C[C@@H]([C@@H]2C3=CC=C(C=C3)O)C(=O)OCCOC4=CC=C(C=C4)[C@H]5[C@]6([C@H]([C@H]7N5[C@@H]([C@@H](OC7=O)C8=CC=CC=C8)C9=CC=CC=C9)C(=O)OCC=C)C2=CC=CC=C2NC6=O)C(=O)N1
• Canonical SMILES: CC(C)CC1C(=O)N2C(CC(C2C3=CC=C(C=C3)O)C(=O)OCCOC4=CC=C(C=C4)C5C6(C(C7N5C(C(OC7=O)C8=CC=CC=C8)C9=CC=CC=C9)C(=O)OCC=C)C2=CC=CC=C2NC6=O)C(=O)N1

Description

(3S,3'S,4'R,6'S,8'R,8'aR)-6'-[4-[2-[[(3S,6R,7S,8aS)-6-(4-hydroxyphenyl)-3-(2-methylpropyl)-1,4-dioxo-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazin-7-yl]-oxomethoxy]ethoxy]phenyl]-1',2-dioxo-3',4'-diphenyl-8'-spiro[1H-indole-3,7'-4,6,8,8a-tetrahydro-3H-pyrrolo[2,1-c][1,4]oxazine]carboxylic acid prop-2-enyl ester is a stilbenoid.

Scientific Research Applications

Chemical Structure and Synthesis

The compound is a complex organic molecule with a challenging chemical structure. Research in organic chemistry, particularly in the synthesis and isolation of complex molecules, often explores compounds with intricate structures like this one. For example, a study by Wang et al. (2014) described the isolation of various alkaloids from a mangrove-derived Actinomycete, showcasing the diversity and complexity of organic compounds in nature. Similarly, Chervyakov & Maslivets (2013) explored the unusual addition reactions of pyrrolo[1,2-a]pyrazinetrione, highlighting the synthesis of novel organic compounds.

Pharmacological Potential

Complex organic compounds often have significant pharmacological potential. For example, a study by Cantín et al. (1999) isolated new natural products from Penicillium brevicompactum with notable anti-juvenile-hormone and insecticidal activities. This demonstrates the potential of such compounds in developing new pharmaceuticals or agrochemicals.

Chemical Reactions and Properties

The research on complex organic compounds also delves into their chemical reactions and properties. The work of Racheva et al. (2008) on the reaction of 3-aroyl-1H-pyrrolo[2,1-c][1,4]benzoxazine-1,2,4-triones with α-enamino esters, and the study of their crystalline and molecular structures, is an example of such research. These investigations provide deeper insights into the behavior and potential applications of these compounds in various fields, including materials science and drug development.